2-(4-chlorobenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C18H15ClN4O2/c19-14-8-6-13(7-9-14)12-23-17(25)16(24)22-11-10-21(18(22)20-23)15-4-2-1-3-5-15/h1-9H,10-12H2
• InChI Key: QCZCCRVHVSWOMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C18H15ClN4O2
• Molecular Weight: 354.8 g/mol

Description

The compound “2-(4-chlorobenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione” is a derivative of 1,2,4-triazine. 1,2,4-Triazines are six-membered heterocyclic compounds with three nitrogen atoms in their structure. They have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive activities.

Synthesis Analysis

The synthesis of 1,2,4-triazine derivatives involves various methods. One approach involves the construction of the 1,2,4-triazine ring based on azoles. In this method, most of the methods involve azo coupling of diazoazoles with CH-active two-carbon synthons according to the [4+2] principle. Another approach involves the annulation of the azole fragment to the 1,2,4-triazine ring.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazine derivatives can be characterized by various spectroscopic techniques. For example, in the crystal structure of a 1,2,4-triazin-3,5(2H,4H)-dione moiety, the shorter bond of N3–C3 has an appreciable double-bond character.

Chemical Reactions Analysis

1,2,4-Triazine derivatives undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization. In the presence of sodium carbonate, the [4 + 2] cycloaddition of α-halogeno hydrazones to imines proceeded readily, furnishing 2,3,4,5-tetrahydro-1,2,4-triazines.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazine derivatives can be investigated using various techniques. For example, spectroscopic and physicochemical studies can be conducted on these compounds in powder and thin-film forms.

Scientific Research Applications

Photoinduced Arylation and Alkylation

• reports a light-induced method for synthesizing azauracils using F2334-0110. Unlike traditional methods, this approach is independent and remarkably, it can even be powered by sunlight. The method has been successfully applied in large-scale reactions and derivative synthesis.

Antifungal Activity

• F2334-0110 derivatives have been investigated for their antifungal properties. The antifungal activity varies significantly based on the substituents R1 and R2. .

Pyruvate Dehydrogenase Kinase (PDK) Inhibition

• A molecular hybridization approach led to the design and synthesis of a small library of 3-amino-1,2,4-triazine derivatives, including F2334-0110. These compounds were characterized for their PDK inhibitory activity. .

Broad Biological Activities

• F2334-0110 derivatives have demonstrated diverse biological effects, including:
  • .

Mechanism of Action

Target of Action

The primary targets of F2334-0110 are yet to be identified. The compound belongs to the 1,2,4-triazine class of compounds, which have been shown to exhibit a wide range of biological activities .

Mode of Action

It is known that 1,2,4-triazine compounds can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

1,2,4-triazine compounds have been reported to exhibit antimicrobial, anticancer, anti-metabolic, anti-diabetic, anti-amoebic, anticonvulsant, anti-proliferative activities, human carbonic anhydrase inhibition, cyclin-dependent kinase 2 inhibition, and cgrp receptor antagonistic activity .

Result of Action

Based on the reported activities of 1,2,4-triazine compounds, it can be inferred that f2334-0110 may have potential therapeutic effects .

Action Environment

Environmental factors such as temperature, pH, and light conditions could potentially influence the action, efficacy, and stability of F2334-0110. For instance, a light-induced method has been developed for synthesizing azauracils, a class of compounds related to 1,2,4-triazines .

Safety and Hazards

The safety and hazards associated with 1,2,4-triazine derivatives can vary. For example, 3-amino-1,2,4-triazine has been classified as an eye irritant and skin irritant.

Future Directions

The development and targeted synthesis of azolo[1,2,4]triazines remains highly relevant. In recent years, the number of publications on their synthesis has significantly increased, mainly related to the search for biologically active compounds with respect to known and new infectious agents. Hence, azolo[1,2,4]triazines are promising scaffolds for the formation of compounds with useful biological activity.